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Compound of Interest

Compound Name: YGZ-331

Cat. No.: B15572814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Antifungal Action: Inhibition of Amino Acid
Biosynthesis
RI-331, an amino acid antibiotic identified as (S)-2-amino-5-hydroxy-4-oxopentanoic acid,

exerts its antifungal activity through a highly specific mechanism that targets amino acid

metabolism in susceptible fungi, such as Saccharomyces cerevisiae. The primary mode of

action is the inhibition of protein synthesis. However, this is not a direct interaction with the

ribosomal machinery. Instead, RI-331 acts as a potent inhibitor of a key enzyme in the

biosynthetic pathway of several essential amino acids, leading to their depletion and a

subsequent halt in protein production, ultimately resulting in cytostasis.[1][2][3]

The selective toxicity of RI-331 against fungi is a key feature, attributed to the absence of the

targeted metabolic pathway in mammalian cells. Mammals require threonine, methionine, and

isoleucine as essential amino acids obtained from their diet, whereas fungi synthesize them de

novo.[2][3]

Molecular Target: Homoserine Dehydrogenase
The specific molecular target of RI-331 is homoserine dehydrogenase (HSD) (EC 1.1.1.3).[3][4]

This enzyme catalyzes the conversion of aspartate-β-semialdehyde to homoserine, a critical

step in the common biosynthetic pathway of the aspartate family of amino acids, which includes
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threonine, methionine, and isoleucine.[3][4] By inactivating homoserine dehydrogenase, RI-331

effectively blocks the production of these vital protein building blocks.

The inhibitory action of RI-331 on homoserine dehydrogenase is potent. While specific kinetic

data is not extensively tabulated in the primary literature, studies indicate a strong, and likely

irreversible, inactivation of the enzyme.[3]

Signaling Pathway and Cellular Effects
The antifungal cascade initiated by RI-331 can be visualized as a linear progression of events

within the fungal cell.
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Preparation

Assay

Data Analysis

1. Culture Saccharomyces cerevisiae

2. Prepare Cell-Free Extract (Lysis)

3. (Optional) Purify Homoserine Dehydrogenase

4. Prepare Reaction Mixture:
- Buffer (e.g., Tris-HCl)

- NADP+
- Aspartate-β-semialdehyde

5. Add Enzyme Preparation

6. Add RI-331 (Test) or Vehicle (Control)

7. Monitor NADPH formation at 340 nm

8. Calculate Enzyme Activity

9. Determine Percent Inhibition
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Cell Treatment

Extraction

Analysis

1. Grow Yeast Culture to Mid-Log Phase

2. Treat with RI-331 (Test) or Vehicle (Control)

3. Incubate for a Defined Period

4. Rapidly Harvest Cells (e.g., Filtration)

5. Quench Metabolism (e.g., Cold Methanol)

6. Extract Amino Acids (e.g., Boiling Ethanol)

7. Derivatize Amino Acids (e.g., OPA/FMOC)

8. Analyze by HPLC with Fluorescence Detection

9. Quantify Amino Acids Against Standards
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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